7-Chlorothieno[2,3-c]pyridine
Overview
Description
Synthesis Analysis 7-Chlorothieno[2,3-c]pyridine and its derivatives are synthesized through various methods involving electrophilic substitution, lithiation, and reactions with different reagents such as toluene-α-thiol, m-chloroperoxybenzoic acid, and Vilsmeier–Haack reagent. The synthesis routes are designed to introduce functional groups at specific positions on the thienopyridine core, enabling further chemical modifications and the exploration of chemical reactivity and properties (Klemm & Louris, 1984; Klemm et al., 1985; Abdelwahab, Hanna, & Kirsch, 2017).
Molecular Structure Analysis Structural assignments of thienopyridines and their derivatives rely heavily on chemical transformations and spectral data such as 1H and 13C NMR. The studies provide insight into the molecular configurations, substitution patterns, and the aromatic character of the synthesized compounds, with particular emphasis on the impacts of different substituents and functional groups on the core thienopyridine structure (Klemm & Louris, 1984; Klemm et al., 1985).
Chemical Reactions and Properties 7-Chlorothieno[2,3-c]pyridine undergoes various chemical reactions including electrophilic substitutions, lithiation, and conversion into a wide range of derivatives with different substituents like halo, formyl, acetyl, and hydroxymethyl groups. These reactions are critical for the functionalization of the thienopyridine core and for enhancing its chemical utility and reactivity (Klemm & Louris, 1984; Klemm et al., 1985).
Physical Properties Analysis The synthesis and structural elucidation of thienopyridines highlight their physical properties, including the planarity of the thienopyridine ring system and the impacts of substituents on the molecule's overall conformation and stability. These physical properties are essential for understanding the compound's behavior in different chemical contexts and for potential applications in materials science and organic electronics (Klemm & Louris, 1984; Klemm et al., 1985).
Chemical Properties Analysis The chemical properties of 7-Chlorothieno[2,3-c]pyridine, including its reactivity, electrophilic substitution patterns, and ability to form various derivatives, are central to its utility in synthetic chemistry. These properties enable the development of new chemical entities with potential applications across various fields of chemistry and material science (Klemm & Louris, 1984; Klemm et al., 1985).
Scientific Research Applications
Synthesis and Chemical Properties
- 7-Chlorothieno[2,3-c]pyridine has been utilized in the synthesis of formylated chlorothieno[2,3-b]pyridine derivatives, demonstrating its versatility in chemical reactions (Abdelwahab, Hanna, & Kirsch, 2017).
- The compound has been involved in the production of hydrazone derivatives bearing the 6-chlorothieno[3,2-c]pyridine moiety, highlighting its role in the creation of new chemical structures (Rao, V. Rao, & Prasad, 2019).
Pharmaceutical Research
- In pharmaceutical research, 7-Chlorothieno[2,3-c]pyridine has been used to develop novel compounds with potential anti-tumor activity. These compounds were evaluated on human tumor cell lines, showing promising results (Rodrigues, Calhelha, Ferreira, & Queiroz, 2020).
- It also served as a key component in the synthesis of new pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines with evaluated anticancer activity against specific carcinoma cell lines (Elansary, Moneer, Kadry, & Gedawy, 2012).
Material Science and Photophysical Properties
- Research on 7-Chlorothieno[2,3-c]pyridine derivatives has explored their photophysical properties, such as fluorescence, which is crucial for applications in material science and sensing technologies (Chavan, Toche, & Chavan, 2017).
Safety And Hazards
7-Chlorothieno[2,3-c]pyridine is associated with several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
7-chlorothieno[2,3-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNS/c8-7-6-5(1-3-9-7)2-4-10-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHLEPHFARWKKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C2=C1C=CS2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90579336 | |
Record name | 7-Chlorothieno[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chlorothieno[2,3-c]pyridine | |
CAS RN |
28948-58-5 | |
Record name | 7-Chlorothieno[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chlorothieno[2,3-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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